Cas no 300813-87-0 ((2E)-3-(4-bromothiophen-2-yl)-N-(3-methylphenyl)prop-2-enamide)

• Product Name: (2E)-3-(4-bromothiophen-2-yl)-N-(3-methylphenyl)prop-2-enamide
• CAS No: 300813-87-0
• MF: C₁₄H₁₂BrNOS
• MW: 322.220181465149
• CID: 5880252
• PubChem ID: 875133
• Update Time: 2025-10-28

(2E)-3-(4-bromothiophen-2-yl)-N-(3-methylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-bromothiophen-2-yl)-N-(m-tolyl)acrylamide
• 2-Propenamide, 3-(4-bromo-2-thienyl)-N-(3-methylphenyl)-
• (2E)-3-(4-bromothiophen-2-yl)-N-(3-methylphenyl)prop-2-enamide
• 300813-87-0
• AKOS002187070
• (E)-3-(4-bromothiophen-2-yl)-N-(3-methylphenyl)prop-2-enamide
• F0708-0271

• Inchi： 1S/C14H12BrNOS/c1-10-3-2-4-12(7-10)16-14(17)6-5-13-8-11(15)9-18-13/h2-9H,1H3,(H,16,17)
• InChI Key： QHMOPFZSLBEING-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)C=CC1SC=C(Br)C=1

Computed Properties

• Exact Mass: 320.98230g/mol
• Monoisotopic Mass: 320.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.510±0.06 g/cm3(Predicted)
• Boiling Point: 495.6±45.0 °C(Predicted)
• pka: 13.19±0.70(Predicted)

Additional information on (2E)-3-(4-bromothiophen-2-yl)-N-(3-methylphenyl)prop-2-enamide

Comprehensive Overview of (2E)-3-(4-bromothiophen-2-yl)-N-(3-methylphenyl)prop-2-enamide (CAS No. 300813-87-0)

The compound (2E)-3-(4-bromothiophen-2-yl)-N-(3-methylphenyl)prop-2-enamide (CAS No. 300813-87-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. This thiophene-based amide derivative features a unique combination of structural elements, including a brominated thiophene ring and a 3-methylphenyl substituent, making it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and functional materials due to its versatile reactivity and electronic properties.

One of the key structural features of (2E)-3-(4-bromothiophen-2-yl)-N-(3-methylphenyl)prop-2-enamide is its α,β-unsaturated amide moiety, which allows for diverse chemical transformations. The presence of the bromine atom on the thiophene ring enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely used in medicinal chemistry. Additionally, the 3-methylphenyl group contributes to the compound's lipophilicity, influencing its pharmacokinetic properties in potential drug candidates.

Recent studies have explored the role of (2E)-3-(4-bromothiophen-2-yl)-N-(3-methylphenyl)prop-2-enamide in the development of small-molecule inhibitors targeting various biological pathways. Its structural similarity to known bioactive molecules has led to investigations into its potential as an anti-inflammatory or anticancer agent. Researchers are also examining its use in organic electronics, where thiophene derivatives are known for their excellent charge-transport properties.

The synthesis of (2E)-3-(4-bromothiophen-2-yl)-N-(3-methylphenyl)prop-2-enamide typically involves a condensation reaction between 4-bromothiophene-2-carbaldehyde and 3-methylaniline, followed by further functionalization. The compound's purity and stability are critical for its applications, and advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure quality control. Its molecular weight and solubility profile make it suitable for various experimental conditions.

In the context of current research trends, (2E)-3-(4-bromothiophen-2-yl)-N-(3-methylphenyl)prop-2-enamide aligns with the growing interest in heterocyclic compounds for drug development. The pharmaceutical industry is increasingly focusing on targeted therapies, and this compound's modular structure allows for easy derivatization to optimize biological activity. Furthermore, its potential applications in optoelectronic materials are being explored, given the demand for high-performance organic semiconductors.

From a commercial perspective, (2E)-3-(4-bromothiophen-2-yl)-N-(3-methylphenyl)prop-2-enamide is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its CAS number 300813-87-0 serves as a unique identifier for procurement and regulatory compliance. As the demand for custom synthesis and high-purity intermediates grows, this compound is expected to remain relevant in both academic and industrial settings.

In summary, (2E)-3-(4-bromothiophen-2-yl)-N-(3-methylphenyl)prop-2-enamide (CAS No. 300813-87-0) represents a versatile and valuable compound in modern chemistry. Its structural features enable diverse applications, from medicinal chemistry to materials science, making it a subject of ongoing research and development. As scientific advancements continue, this compound is likely to play a pivotal role in the discovery of new drugs and functional materials.